Cas no 3901-77-7 (1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane)

1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane is a cyclic siloxane compound featuring three vinyl and three methyl groups symmetrically arranged around a six-membered silicon-oxygen ring. This structure imparts high reactivity due to the presence of vinyl groups, making it a valuable intermediate in crosslinking and polymerization reactions. Its cyclic nature contributes to thermal and chemical stability, while the vinyl functionality allows for efficient incorporation into silicone-based polymers, enhancing mechanical properties and crosslink density. The compound is particularly useful in the synthesis of specialty silicones, coatings, and elastomers, where controlled reactivity and structural uniformity are critical. Its well-defined molecular architecture ensures consistent performance in advanced material applications.

1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane structure

3901-77-7 structure

Product Name:1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane

CAS No:3901-77-7

MF:C₉H₁₈O₃Si₃

MW:258.493925571442

MDL:MFCD00023111

CID:305564

PubChem ID:77507

Update Time:2025-06-09

1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane Chemical and Physical Properties

Names and Identifiers

- Cyclotrisiloxane,2,4,6-triethenyl-2,4,6-trimethyl-
- 1,3,5-TRIVINYL-1,3,5-TRIMETHYLCYCLOTRISILOXANE
- 2,4,6-TRIMETHYL-2,4,6-TRIVINYLCYCLOTRISILOXANE
- 1,3,5-trimethyl-1,3,5-trivinylcyclotrisiloxane
- 2,4,6-triethenyl-2,4,6-trimethyl-cyclotrisiloxan
- 2,4,6-triethenyl-2,4,6-trimethyl-Cyclotrisiloxane
- 2,4,6-trimethyl-2,4,6-trivinyl-[1,3,5,2,4,6]trioxatrisilinane
- 2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane
- Cyclotrisiloxane, 2,4,6-triethenyl-2,4,6-trimethyl-
- Cyclotrisiloxane, 2,4,6-trimethyl-2,4,6-trivinyl-
- Methylvinylsiloxane cyclic trimer
- LS 8170
- NSC 242021
- Cyclotrisiloxane, 2,4,6-triethenyl-2,4,6-trimethyl-
- Cyclosiloxanes, Me vinyl
- NSC242021
- 2,4,6-triethenyl-2,4,6-trimethyl-1,3,5,2,4,6-trioxatrisilinane
- SCHE
- DTXSID1063229
- NS00045558
- AI3-62964
- FS-5188
- 68082-23-5
- SCHEMBL113199
- 1,3,5-TRIVINYL-1,3,5-TRIMETHYLCYCLO-TRISILOXANE
- 134733-45-2
- C9H18O3Si3
- SCHEMBL16001936
- CS-W012531
- 1,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane
- Cyclotrisiloxane,4,6-triethenyl-2,4,6-trimethyl-
- 2,6-Trimethyl-2,4,6-trivinylcyclotrisiloxane
- AMY28712
- D77736
- 3901-77-7
- T3745
- BVTLTBONLZSBJC-UHFFFAOYSA-N
- MFCD00023111
- 2,4,6-tris(ethenyl)-2,4,6-trimethyl-1,3,5,2,4,6-trioxatrisilinane
- Cyclotrisiloxane,4,6-trimethyl-2,4,6-trivinyl-
- FT-0609894
- AKOS024462733
- NSC-242021
- 1,5-Trimethyl-1,3,5-trivinylcyclotrisiloxane
- EINECS 223-458-5
- 4,6-Triethenyl-2,4,6-Trimethyl-Cyclotrisiloxane
- 1,3,5-Trivinyl-1,3,5-Trimethylcyclo-Trisiloxane, 95%
- 2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane #
- S21622
- 2,4,6Trivinyl2,4,6trimethylcyclotrisiloxane
- Cyclotrisiloxane, 2,4,6triethenyl2,4,6trimethyl
- DB-313066
- 1,3,5Trimethyl1,3,5trivinylcyclotrisiloxane
- 2,4,6Trimethyl2,4,6trivinylcyclotrisiloxane
- Cyclotrisiloxane, 2,4,6trimethyl2,4,6trivinyl
- DTXCID3039589
- 1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane
- MDL： MFCD00023111
- Inchi： 1S/C9H18O3Si3/c1-7-13(4)10-14(5,8-2)12-15(6,9-3)11-13/h7-9H,1-3H2,4-6H3
- InChI Key： BVTLTBONLZSBJC-UHFFFAOYSA-N
- SMILES： [Si]1(C=C)(C)O[Si](C=C)(C)O[Si](C=C)(C)O1

Computed Properties

Exact Mass: 258.05634
Monoisotopic Mass: 258.056
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 27.7

Experimental Properties

Color/Form: Colorless or yellowish transparent liquid
Density: 0.95
Melting Point: <0
Boiling Point: 80°C/20mmHg(lit.)
Flash Point: >65
Refractive Index: 1.448
PSA: 27.69
LogP: 2.44140

1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane Security Information

Prompt：warning
Signal Word：warning
Hazard Statement： H227
Warning Statement： P210-P280-P370+P378-P403+P235-P501
Hazard Category Code： 36/37/38
Safety Instruction： 24/25-36/37/39-26
Safety Term：S24/25
TSCA：Yes
Storage Condition：Store at 4°C,-4At ℃Store…Better

1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T3745-5G	1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane	3901-77-7	95.0%(GC)	5G	￥430.0	2022-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T3745-25G	1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane	3901-77-7	95.0%(GC)	25G	￥1110.0	2022-06-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T839217-1g	2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane	3901-77-7	97%	1g	178.20	2021-05-17
ChemScence	CS-W012531-5g	2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane	3901-77-7	>97.0%	5g	$29.0	2022-04-27
ChemScence	CS-W012531-10g	2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane	3901-77-7	>97.0%	10g	$53.0	2022-04-27
ChemScence	CS-W012531-25g	2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane	3901-77-7	>97.0%	25g	$97.0	2022-04-27
ChemScence	CS-W012531-100g	2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane	3901-77-7	>97.0%	100g	$383.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T41990-1g	2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane	3901-77-7	-	1g	¥328.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T41990-250mg	2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane	3901-77-7	-	250mg	¥138.0	2023-09-06
TRC	T219005-2.5g	1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane	3901-77-7		2.5g	$ 145.00	2022-06-03

1,3,5-Trivinyl-1,3,5-trimethylcyclotrisiloxane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:3901-77-7)2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane

Order Number:LE17675

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:16

Price ($):discuss personally

Email:18501500038@163.com

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(CAS:3901-77-7)2,4,6-Trimethyl-2,4,6-trivinyl-1,3,5,2,4,6-trioxatrisilinane

Purity:99%

Quantity:25KG,200KG,1000KG

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